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Compound of Interest

Compound Name: (S)-2-Morpholineacetic acid

CAS No.: 1257854-99-1

Cat. No.: B174715

Get Quote

(S)-2-Morpholineacetic acid is a chiral heterocyclic compound featuring a morpholine ring, a

common scaffold in medicinal chemistry. Its structural motifs are present in a variety of

biologically active molecules, making it a valuable building block for drug discovery and

development professionals. The presence of both a secondary amine and a carboxylic acid

group provides versatile handles for synthetic elaboration, enabling its incorporation into more

complex molecular architectures. Given its application in research environments where

precision and safety are paramount, a thorough understanding of its handling, safety protocols,

and chemical properties is not merely a regulatory formality but a prerequisite for reliable and

reproducible scientific outcomes.

This guide provides a comprehensive overview of the safety, handling, and material safety data

for (S)-2-Morpholineacetic acid, synthesized from authoritative sources. It is designed to

equip researchers, scientists, and drug development professionals with the necessary

knowledge to manage this compound responsibly and effectively in a laboratory setting.

Section 1: Hazard Identification and GHS
Classification
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Proper hazard identification is the foundation of laboratory safety. While comprehensive

toxicological data for (S)-2-Morpholineacetic acid specifically is limited, the available Safety

Data Sheets (SDS) for the closely related 2-Morpholineacetic acid hydrochloride provide a

reliable basis for assessing its potential hazards.[1][2][3][4] The compound is classified as an

irritant.

GHS Hazard Statements:

H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3][4]

H335: May cause respiratory irritation.[3][4]

GHS Precautionary Statements:

Prevention: P261 (Avoid breathing dust), P264 (Wash skin thoroughly after handling), P280

(Wear protective gloves/eye protection).[3][4]

Response: P302+P352 (IF ON SKIN: Wash with plenty of soap and water),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing), P312 (Call a POISON CENTER

or doctor if you feel unwell).[3][4]

Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405

(Store locked up).[3][4]

Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[3][4]

The following diagram illustrates the logical flow from hazard identification to the

implementation of appropriate safety measures.
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Caption: Logical relationship between GHS hazards and preventative protocols.

Section 2: Chemical and Physical Properties
A clear understanding of a compound's physical properties is critical for its proper handling,

storage, and use in experimental design. The data below is compiled for 2-Morpholineacetic

acid and its hydrochloride salt, which serves as a close proxy for the (S)-enantiomer.

Property Value Source(s)

Molecular Formula C₆H₁₁NO₃ [5][6]

Molecular Weight 145.16 g/mol [5]

Appearance Off-white to white solid/powder [6][7]

Melting Point 162-164 °C [6]

Boiling Point 272 °C (Predicted) [6]

Solubility

Soluble in DMSO and

Methanol (Slightly). Soluble in

water.

[6][8]

Storage Temperature Room Temperature or 2-8°C [5][6][8]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b174715/docs?utm_src=pdf-body-img#introduction-the-scientific-context-of-s-2-morpholineacetic-acid
https://www.chemscene.com/product/1257854-99-1.html
https://www.chembk.com/en/chem/2-morpholinoacetic%20acid
https://www.chemscene.com/product/1257854-99-1.html
https://www.chembk.com/en/chem/2-morpholinoacetic%20acid
https://www.smolecule.com/products/s805163
https://www.chembk.com/en/chem/2-morpholinoacetic%20acid
https://www.chembk.com/en/chem/2-morpholinoacetic%20acid
https://www.chembk.com/en/chem/2-morpholinoacetic%20acid
https://pdf.benchchem.com/104/Optimal_storage_and_handling_conditions_for_2_Morpholinoacetic_acid_hydrochloride.pdf
https://www.chemscene.com/product/1257854-99-1.html
https://www.chembk.com/en/chem/2-morpholinoacetic%20acid
https://pdf.benchchem.com/104/Optimal_storage_and_handling_conditions_for_2_Morpholinoacetic_acid_hydrochloride.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174715?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Section 3: Protocols for Safe Handling and Storage
Adherence to rigorous handling and storage protocols is essential not only for personnel safety

but also for maintaining the chemical integrity and purity of the reagent, thereby ensuring the

validity of experimental results.

Handling Protocol
Engineering Controls: Always handle (S)-2-Morpholineacetic acid in a well-ventilated area.

A chemical fume hood is strongly recommended to minimize inhalation exposure.[1][9]

Ensure that safety showers and eyewash stations are readily accessible and in close

proximity to the workstation.[2][10]

Personal Protective Equipment (PPE): Wear appropriate PPE at all times. This includes:

Eye Protection: Safety glasses with side-shields or tightly fitting safety goggles.[8][11]

Hand Protection: Chemically resistant gloves, such as nitrile rubber. Inspect gloves for

integrity before use.[4][8]

Skin Protection: A lab coat or impervious clothing to prevent skin contact.[8][11]

Procedural Discipline:

Avoid the formation of dust and aerosols during handling.[1]

Wash hands and any exposed skin thoroughly after handling the compound.[2][12]

Do not eat, drink, or smoke in the laboratory area where the chemical is handled.[9][11]

Storage Protocol
Container Integrity: Keep the container tightly closed when not in use to prevent

contamination and absorption of moisture.[1][2][8]

Environmental Conditions: Store in a cool, dry, and well-ventilated place.[1][8] The

compound is described as hygroscopic, making protection from moisture critical.[1] Storing

under an inert gas like argon or nitrogen is advisable for long-term stability.[1]
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Incompatibilities: Store away from incompatible materials, which include strong oxidizing

agents, acids, acid chlorides, and acid anhydrides.[1][8]

The following diagram illustrates the causal link between proper storage and handling

procedures and the preservation of compound integrity, which is fundamental to achieving

trustworthy experimental outcomes.

Inputs & Controls

Process & Outcome

(S)-2-Morpholineacetic Acid
(High Purity)

Experimental Use

Correct Storage Protocol
(Dry, Cool, Sealed)

maintains integrity

Safe Handling Protocol
(PPE, Fume Hood)

ensures safety & purity

Reliable & Reproducible Data

yields

Click to download full resolution via product page

Caption: Workflow demonstrating how proper handling preserves compound integrity for

reliable data.

Section 4: First Aid and Emergency Procedures
In the event of accidental exposure, immediate and appropriate action is crucial. The following

measures are based on standard chemical first aid protocols.[1][2][3][8]

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult or stops, provide

artificial respiration and seek immediate medical attention.[1][2]
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Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly

with soap and plenty of water for at least 15 minutes. If skin irritation persists, consult a

physician.[1][2]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[1][2][3]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[1][8]

In all cases of significant exposure, show the Safety Data Sheet to the attending medical

professional.[1]

Section 5: Accidental Release and Spill Management
A systematic approach to spill management is essential to contain the hazard and prevent

environmental contamination.

Spill Response Protocol
Evacuate & Secure: Evacuate non-essential personnel from the spill area. Ensure adequate

ventilation.[1]

Personal Protection: Don appropriate PPE, including respiratory protection, before entering

the spill area.[1]

Containment & Cleanup:

Avoid creating dust.[1]

Carefully sweep or shovel the spilled solid material into a suitable, labeled, and closed

container for disposal.[1]

Do not allow the product to enter drains or waterways.[1]

Decontamination: Clean the spill area thoroughly once the material has been removed.
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Disposal: Dispose of the contained waste through a licensed professional waste disposal

service.[1]

The workflow for responding to a chemical spill is visualized below.

Spill Occurs
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Ensure Ventilation

2. Don Full PPE
(Gloves, Goggles, Respirator)

3. Contain Spill
(Sweep without creating dust)

4. Collect in Labeled
Closed Container

5. Arrange for Professional
Waste Disposal

Area Secure
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Caption: Step-by-step workflow for managing a chemical spill.

Section 6: Stability, Reactivity, and Disposal

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.capotchem.cn/doc/msds_89531-58-8.do
https://www.benchchem.com/product/b174715/docs?utm_src=pdf-body-img#introduction-the-scientific-context-of-s-2-morpholineacetic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174715?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactivity and Stability: The compound is stable under recommended storage conditions.[1]

However, it should be kept away from incompatible materials such as strong oxidizing agents

and strong acids to avoid hazardous reactions.[1][8] Avoid exposure to moisture.[1]

Hazardous Decomposition Products: In the event of a fire, hazardous decomposition

products may be formed, including carbon oxides (CO, CO₂), nitrogen oxides (NOx), and

hydrogen chloride gas.[1][2]

Disposal: Unused material and its container must be disposed of as hazardous waste. This

should be done through a licensed and approved waste disposal company to ensure

compliance with all local, state, and federal regulations.[1][2] Do not dispose of as unused

product in drains or the environment.

Conclusion
(S)-2-Morpholineacetic acid is a valuable reagent in modern chemical research. Its safe and

effective use is contingent upon a robust understanding of its potential hazards and the strict

implementation of established safety protocols. By integrating the principles of hazard

identification, proper handling, diligent storage, and emergency preparedness into all laboratory

workflows, researchers can mitigate risks, protect personnel, and ensure the integrity of their

scientific work. This guide serves as a technical resource to support those goals, emphasizing

that a culture of safety is inextricably linked to scientific excellence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b174715?utm_src=pdf-custom-synthesis#bc-rfq
https://www.capotchem.cn/doc/msds_89531-58-8.do
https://www.fishersci.com/store/msds?partNumber=AAH61188MD&productDescription=4-MORPHOLINEACETIC+AC+HY+250MG&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/7016DW_SDS.pdf
https://mmbio.byu.edu/0000017b-418f-d55c-a7fb-cdbf8e740000/sds-sheets-mops-pdf
https://www.chemscene.com/product/1257854-99-1.html
https://www.chembk.com/en/chem/2-morpholinoacetic%20acid
https://www.smolecule.com/products/s805163
https://pdf.benchchem.com/104/Optimal_storage_and_handling_conditions_for_2_Morpholinoacetic_acid_hydrochloride.pdf
https://www.fishersci.co.uk/store/msds?partNumber=M/5750&countryCode=GB&language=en
https://uwm.edu/bms-labs/wp-content/uploads/sites/361/2016/08/Acetic-Acid-222140010.pdf
https://aksci.com/sds/D314_SDS.pdf
https://www.uvm.edu/cosmolab/msds/IronICPstdmsds.pdf
https://www.benchchem.com/product/b174715/docs#introduction-the-scientific-context-of-s-2-morpholineacetic-acid
https://www.benchchem.com/product/b174715/docs#introduction-the-scientific-context-of-s-2-morpholineacetic-acid
https://www.benchchem.com/product/b174715/docs#introduction-the-scientific-context-of-s-2-morpholineacetic-acid
https://www.benchchem.com/product/b174715/docs#introduction-the-scientific-context-of-s-2-morpholineacetic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174715?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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